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Compound of Interest

Compound Name: 3,5-Diphenylpyridine

CAS No.: 92-07-9

Cat. No.: B1211105

Get Quote

Introduction
3,5-Diphenylpyridine is a heterocyclic aromatic compound that has garnered significant

interest within the scientific community, particularly in the fields of medicinal chemistry and

materials science. Its rigid, planar structure, combined with the electronic properties of the

pyridine ring and the steric bulk of the two phenyl substituents, makes it a versatile scaffold for

the design of novel functional molecules. Derivatives of 3,5-diphenylpyridine have been

investigated for a range of biological activities, including DNA recognition and potential

applications as cytotoxic agents in cancer therapy.[1][2] The arrangement of molecules in the

solid state, dictated by intermolecular interactions, is crucial for understanding its physical

properties and for the rational design of new materials and pharmaceutical compounds.

This technical guide provides a comprehensive overview of the synthesis, crystallization, and

structural analysis of 3,5-diphenylpyridine. While the specific crystallographic data for the

parent 3,5-diphenylpyridine is not publicly available in crystallographic databases at the time

of this writing, this guide will detail the experimental methodologies used to obtain such data

and provide an expert analysis of the expected structural features and intermolecular

interactions based on known chemical principles and studies of closely related compounds.
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Synthesis and Crystallization of 3,5-
Diphenylpyridine
The most common and efficient method for the synthesis of 3,5-diphenylpyridine is the

Suzuki-Miyaura cross-coupling reaction.[1] This palladium-catalyzed reaction forms a carbon-

carbon bond between a halogenated pyridine and phenylboronic acid. Following the synthesis,

careful crystallization is required to obtain single crystals suitable for X-ray diffraction analysis.

Experimental Protocol: Synthesis via Suzuki-Miyaura
Coupling
This protocol is adapted from established methods for the synthesis of diarylpyridines.[3][4]

Materials:

3,5-Dibromopyridine

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

1,4-Dioxane

Degassed water

Ethyl acetate

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:
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Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, combine 3,5-dibromopyridine (1.0 mmol, 1 equiv), phenylboronic acid (2.5

mmol, 2.5 equiv), and potassium carbonate (4.0 mmol, 4.0 equiv).

Inert Atmosphere: Evacuate the flask and backfill with an inert gas, such as argon or

nitrogen. Repeat this process three times to ensure an oxygen-free environment.

Solvent Addition: Add 1,4-dioxane (8 mL) and degassed water (2 mL) to the flask. Sparge

the resulting mixture with the inert gas for 20 minutes to remove any dissolved oxygen.

Catalyst Preparation and Addition: In a separate vial, prepare the catalyst by dissolving

palladium(II) acetate (0.04 mmol, 4 mol%) and triphenylphosphine (0.16 mmol, 16 mol%) in

a minimal amount of 1,4-dioxane. Add the catalyst solution to the reaction flask using a

syringe.

Reaction: Heat the reaction mixture to 100 °C and stir vigorously. Monitor the progress of the

reaction by thin-layer chromatography (TLC). The reaction is typically complete within 12-24

hours.

Work-up: After the reaction is complete, cool the mixture to room temperature and quench

with water (20 mL). Extract the product with ethyl acetate (3 x 30 mL). Combine the organic

layers, wash with brine (40 mL), and dry over anhydrous sodium sulfate.

Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify

the crude product by column chromatography on silica gel using a gradient of ethyl acetate

in hexanes as the eluent to obtain pure 3,5-diphenylpyridine.

Experimental Protocol: Single Crystal Growth
Obtaining high-quality single crystals is paramount for accurate X-ray diffraction analysis.[5]

Slow evaporation is a commonly used and effective method.

Procedure:

Solvent Selection: Choose a solvent or a mixture of solvents in which 3,5-diphenylpyridine
is moderately soluble. A good starting point is a mixture of a good solvent (e.g.,

dichloromethane or ethyl acetate) and a poor solvent (e.g., hexane or heptane).
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Preparation of a Saturated Solution: Prepare a nearly saturated solution of the purified 3,5-
diphenylpyridine in the chosen solvent system at a slightly elevated temperature.

Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean, small vial to

remove any dust or particulate matter that could act as unwanted nucleation sites.

Slow Evaporation: Cover the vial with a cap that has a few small holes poked in it, or with

parafilm with a few needle punctures. This allows for the slow evaporation of the solvent.

Crystallization: Place the vial in a vibration-free environment at a constant temperature. Over

several days to weeks, as the solvent slowly evaporates, the concentration of the solute will

increase, leading to the formation of single crystals.

Single-Crystal X-ray Diffraction: The Definitive
Method for Structure Elucidation
Single-crystal X-ray diffraction (SCXRD) is the gold standard for determining the precise three-

dimensional arrangement of atoms in a crystalline solid.[6] The technique involves irradiating a

single crystal with a beam of monochromatic X-rays. The electrons in the atoms of the crystal

scatter the X-rays, and due to the periodic arrangement of atoms in the crystal lattice, the

scattered waves interfere constructively in specific directions, producing a diffraction pattern.

By analyzing the positions and intensities of the diffraction spots, the electron density map of

the unit cell can be calculated, which in turn reveals the positions of the atoms.

The workflow for a typical SCXRD experiment is as follows:

Crystal Mounting Data Collection
(X-ray Diffractometer)

Data Processing
(Integration & Scaling)

Structure Solution
(Phase Problem) Structure Refinement Validation & Analysis

Click to download full resolution via product page

A simplified workflow for single-crystal X-ray diffraction analysis.

The Molecular and Crystal Structure of 3,5-
Diphenylpyridine
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As previously stated, the specific crystallographic data for 3,5-diphenylpyridine is not readily

available in public databases. However, based on the known structure of its constituent parts

and data from similar compounds, we can predict its key structural features.

The molecule is expected to be largely planar, although the phenyl rings will likely be twisted

out of the plane of the pyridine ring to alleviate steric hindrance between the ortho-protons of

the phenyl groups and the protons on the pyridine ring.

Below is a table of representative crystallographic parameters that would be expected for a

compound like 3,5-diphenylpyridine.

Parameter Representative Value

Chemical Formula C₁₇H₁₃N

Formula Weight 231.29 g/mol

Crystal System Monoclinic or Orthorhombic

Space Group P2₁/c or Pbca (common for achiral molecules)

a (Å) 10 - 15

b (Å) 5 - 10

c (Å) 15 - 20

α (°) 90

β (°) 90 - 110

γ (°) 90

Volume (Å³) 1500 - 2500

Z (molecules per unit cell) 4 or 8

Density (calculated) (g/cm³) 1.1 - 1.3

Supramolecular Assembly and Key Intermolecular
Interactions
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The crystal packing of 3,5-diphenylpyridine will be governed by a network of non-covalent

interactions. The most significant of these are expected to be C-H···π and π-π stacking

interactions.

C-H···π Interactions: The electron-rich π-systems of the phenyl and pyridine rings can act as

acceptors for hydrogen bonds from the C-H groups of neighboring molecules. These

interactions are directional and play a crucial role in determining the overall crystal packing.

π-π Stacking Interactions: The aromatic rings of adjacent molecules can stack in either a

face-to-face or an offset (slipped-stack) arrangement. Given the steric bulk of the molecule,

offset stacking is more likely, where the electron-rich center of one ring is positioned over the

electron-deficient edge of another.

The interplay of these interactions leads to a complex three-dimensional supramolecular

architecture.

Molecule A

Molecule B

Molecule C

3,5-Diphenylpyridine

3,5-Diphenylpyridine

  C-H···π Interaction  

3,5-Diphenylpyridine

  π-π Stacking  
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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